2-Bromothieno[2,3-b]pyrazin-7-amine

• Molecular Formula: C6H4BrN3S
• Molecular Weight: 230.09 g/mol
• IUPAC Name: 2-bromothieno[2,3-b]pyrazin-7-amine
• InChI: InChI=1S/C6H4BrN3S/c7-4-1-9-6-5(10-4)3(8)2-11-6/h1-2H,8H2
• InChI Key: QXHSCMMVQLLBRB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C2C(=CSC2=N1)N)Br

Description

2-Bromothieno[2,3-b]pyrazin-7-amine is a brominated heterocyclic compound featuring a fused thienopyrazine core with an amine group at position 7 and a bromine atom at position 2. Its molecular formula is C₆H₄BrN₄S, with a molecular weight of 243.09 g/mol.

Synthesis: The synthesis involves the bromination of ethyl 7-amino-2-bromothieno[2,3-b]pyrazine-6-carboxylate (19c) under acidic conditions, yielding 2-Bromothieno[2,3-b]pyrazin-7-amine (20c) as a yellow powder with a modest yield of 17% . Key spectral data include ¹H-NMR signals at δ = 8.45 (s, aromatic H) and 8.64 (s, aromatic H), confirming the thienopyrazine framework .

Comparison with Similar Compounds

Structural Analogues with Varying Heterocyclic Cores

A. Pyrido[2,3-b]pyrazin-7-amine (CAS: 804551-62-0)

• Structure : Replaces the thiophene ring with a pyridine moiety.
• Molecular Formula : C₇H₆N₄ (MW: 146.15 g/mol).

B. Bis-Pyridazinothieno[2,3-b]thiophene Derivatives

• Structure: Features dual thieno[2,3-b]thiophene units fused with pyridazine.
• Synthesis : Prepared via bis-dienamide intermediates, characterized by GCMS and IR .
• Comparison: The extended π-system enhances aromaticity but reduces solubility compared to monocyclic thienopyrazines .

Substituted Thieno[2,3-b]pyrazine Derivatives

A. N-(3-Chlorophenyl)thieno[2,3-b]pyrazin-7-amine (20)

• Structure : Chlorophenyl substituent at position 7 instead of bromine.
• Synthesis : Microwave-assisted Pd/Xphos coupling (140°C, 1 h) with NaOtBu base, achieving higher yields (exact yield unspecified) .
• Key Data : LCMS (RT = 1.121 min; [M+H]⁺ = 262.1) .

B. Methyl 7-Bromothieno[2,3-b]pyrazine-2-carboxylate (1b)

• Structure : Carboxylate ester at position 2 and bromine at position 5.
• Synthesis: Bromination of amine 1a using t-BuONO/CuBr₂ (50% yield) .
• Comparison: The ester group increases polarity, improving solubility in polar solvents relative to 2-Bromothieno[2,3-b]pyrazin-7-amine .

Brominated vs. Non-Brominated Analogues

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Yield	Key Applications
2-Bromothieno[2,3-b]pyrazin-7-amine	C₆H₄BrN₄S	243.09	Br (position 2)	17%	Kinase inhibitor intermediates
Pyrido[2,3-b]pyrazin-7-amine	C₇H₆N₄	146.15	None	N/A	Generic heterocyclic synthon
N-(3-Chlorophenyl)thieno[2,3-b]pyrazin-7-amine	C₁₁H₈ClN₄S	261.72	Cl (position 3)	High (exact %)	Antitumor candidates

Key Findings :

• Bromine vs. Chlorine: Bromine’s larger atomic radius enhances halogen bonding in 2-Bromothieno[2,3-b]pyrazin-7-amine, favoring interactions with biological targets like kinases .
• Synthetic Challenges: The low yield (17%) of 2-Bromothieno[2,3-b]pyrazin-7-amine highlights difficulties in bromination under acidic conditions, whereas microwave-assisted methods improve efficiency for chloro derivatives .

Reactivity in Cross-Coupling Reactions

• 2-Bromothieno[2,3-b]pyrazin-7-amine: Activated bromine at position 2 facilitates Suzuki or Buchwald-Hartwig couplings. For example, Pd/rac-BINAP in toluene enables arylations .
• Non-Brominated Analogues: Require harsher conditions (e.g., Xantphos ligand, Cs₂CO₃ base) for C–N bond formation due to reduced electrophilicity .

Q & A

Q. Q1. What are the standard synthetic routes for preparing 2-Bromothieno[2,3-b]pyrazin-7-amine?

Answer (Methodology): The compound is typically synthesized via a multi-step protocol starting from ethyl 7-amino-2-bromothieno[2,3-b]pyrazine-6-carboxylate. Key steps include hydrolysis of the ester group followed by decarboxylation under acidic conditions. Reaction optimization often involves polar aprotic solvents (e.g., DMF) and inert atmospheres (argon/nitrogen) to stabilize intermediates. Yields are generally low (~17%), necessitating careful purification via column chromatography or recrystallization .

Advanced Synthesis

Q. Q2. How can reaction conditions be optimized to improve the yield of 2-Bromothieno[2,3-b]pyrazin-7-amine?

Answer (Methodology): Advanced approaches include:

• Microwave-assisted synthesis : Reduces reaction time and improves homogeneity.
• Solvent-free conditions : Minimizes side reactions and simplifies purification.
• Catalyst screening : Triethylamine or Pd-based catalysts enhance coupling efficiency.
• Temperature gradients : Controlled heating (e.g., 80–100°C) prevents thermal degradation. Post-reaction analysis via TLC/HPLC ensures progress monitoring .

Basic Characterization

Q. Q3. What spectroscopic techniques are essential for characterizing 2-Bromothieno[2,3-b]pyrazin-7-amine?

Answer (Methodology):

• 1H/13C NMR : Confirms aromatic proton environments and bromine substitution patterns.
• Mass spectrometry (HRMS) : Validates molecular weight (e.g., observed m/z ≈ 230.97 for C₆H₄BrN₃S).
• FT-IR : Identifies amine (-NH₂) and thieno ring vibrations (C-Br stretch at ~550 cm⁻¹) .

Advanced Characterization

Q. Q4. How can researchers resolve structural ambiguities in analogs of 2-Bromothieno[2,3-b]pyrazin-7-amine?

Answer (Methodology):

• X-ray crystallography : Provides unambiguous confirmation of regiochemistry and stereoelectronic effects.
• 2D NMR (COSY, NOESY) : Maps coupling networks and spatial proximity of substituents.
• DFT calculations : Predicts electronic properties and validates experimental spectral data .

Biological Activity

Q. Q5. What biological targets are associated with 2-Bromothieno[2,3-b]pyrazin-7-amine?

Answer (Methodology): The compound’s bromine and amine groups enable interactions with:

• Kinases : Screening via fluorescence polarization assays (e.g., JAK2 inhibition studies).
• DNA repair enzymes : Use electrophoretic mobility shift assays (EMSAs) to assess binding.
• Apoptosis pathways : Measure caspase-3/7 activation in cancer cell lines (e.g., HeLa) .

Advanced Biological Studies

Q. Q6. How can structure-activity relationship (SAR) studies enhance the bioactivity of this compound?

Answer (Methodology):

• Substituent variation : Replace bromine with Cl/CF₃ to modulate steric/electronic effects.
• Scaffold hopping : Fuse pyrazine with imidazole or pyridine rings to diversify interactions.
• In vitro assays : Use IC₅₀ profiling against kinase panels and toxicity screening (e.g., HepG2 cells) .

Data Contradictions

Q. Q7. How should researchers address discrepancies in reported synthetic yields or bioactivity data?

Answer (Methodology):

• Reproducibility checks : Replicate reactions with strict control of moisture/oxygen levels.
• Meta-analysis : Compare solvent systems (e.g., DMF vs. THF) and catalyst batches.
• Orthogonal assays : Validate bioactivity using both enzymatic and cell-based models .

Computational Modeling

Q. Q8. What computational tools predict the reactivity of 2-Bromothieno[2,3-b]pyrazin-7-amine in cross-coupling reactions?

Answer (Methodology):

• Density Functional Theory (DFT) : Calculates HOMO/LUMO energies to assess Suzuki-Miyaura coupling feasibility.
• Molecular docking (AutoDock Vina) : Simulates binding poses with catalytic palladium complexes.
• Kinetic simulations : Predicts reaction pathways using software like Gaussian or ORCA .

Purification Challenges

Q. Q9. What advanced techniques improve the purity of 2-Bromothieno[2,3-b]pyrazin-7-amine?

Answer (Methodology):

• Prep-HPLC : Separates isomers using C18 columns and gradient elution (MeCN/H₂O + 0.1% TFA).
• Crystallization screening : High-throughput testing of solvent pairs (e.g., EtOAc/hexane).
• Soxhlet extraction : Removes polymeric byproducts from crude mixtures .

Stability and Storage

Q. Q10. How should 2-Bromothieno[2,3-b]pyrazin-7-amine be stored to prevent degradation?

Answer (Methodology):

• Temperature : Store at –20°C under argon to minimize oxidation.
• Light protection : Use amber vials to avoid photolytic cleavage of the C-Br bond.
• Moisture control : Add molecular sieves (3Å) to storage containers .